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Compound of Interest

Compound Name: Estasol

Cat. No.: B1220568 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Estasol® is a versatile, environmentally friendly solvent blend primarily composed of three

dimethyl esters: dimethyl succinate, dimethyl glutarate, and dimethyl adipate.[1][2][3] Its

precise composition dictates its physical and chemical properties, making accurate analysis

crucial for quality control and various industrial applications, including coatings, cleaners, and

as a specialty solvent.[1][2][3] This application note provides a detailed Gas Chromatography-

Mass Spectrometry (GC-MS) method for the qualitative and quantitative analysis of the

components in Estasol®.

Experimental Protocol
This protocol outlines the sample preparation, GC-MS instrumentation, and data analysis

procedures for the compositional analysis of Estasol®.

1. Sample Preparation

Solvent Selection: Use a volatile organic solvent suitable for GC-MS analysis, such as

methanol, acetone, or dichloromethane.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1220568?utm_src=pdf-interest
https://www.benchchem.com/product/b1220568?utm_src=pdf-body
https://www.atamanchemicals.com/estasol_u30827/
https://www.ulprospector.com/en/eu/Coatings/Detail/20732/541455/Estasol
https://www.seqens.com/products/estasol/
https://www.atamanchemicals.com/estasol_u30827/
https://www.ulprospector.com/en/eu/Coatings/Detail/20732/541455/Estasol
https://www.seqens.com/products/estasol/
https://www.benchchem.com/product/b1220568?utm_src=pdf-body
https://www.benchchem.com/product/b1220568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Dilution: Accurately prepare a dilute solution of the Estasol® sample. A typical

concentration is approximately 10 µg/mL. This prevents overloading the GC column and

detector.

Procedure:

Pipette 1 µL of the neat Estasol® sample into a 1.5 mL glass autosampler vial.

Add 1.5 mL of the chosen solvent to the vial.

Cap the vial and vortex thoroughly to ensure a homogenous solution.

2. GC-MS Instrumentation and Parameters

Gas Chromatograph: An Agilent 7890B GC system or equivalent.

Mass Spectrometer: An Agilent 7000C triple-quadrupole mass spectrometer or equivalent

single-quadrupole instrument.

GC Column: A non-polar or medium-polarity capillary column is recommended. A common

choice is a DB-5ms (or equivalent), 30 m x 0.25 mm I.D., 0.25 µm film thickness.

Injector:

Injection Volume: 1 µL

Injector Temperature: 250°C

Injection Mode: Split (split ratio of 50:1 is a good starting point)

Oven Temperature Program:

Initial Temperature: 50°C, hold for 2 minutes

Ramp Rate: 10°C/min to 250°C

Final Temperature: 250°C, hold for 5 minutes

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1220568?utm_src=pdf-body
https://www.benchchem.com/product/b1220568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI)

Electron Energy: 70 eV

Source Temperature: 230°C

Quadrupole Temperature: 150°C

Mass Scan Range: m/z 40-300

3. Data Analysis

Qualitative Analysis: Identify the individual components (dimethyl succinate, dimethyl

glutarate, and dimethyl adipate) by comparing their retention times and mass spectra with

reference spectra from a library (e.g., NIST).

Quantitative Analysis: Determine the relative percentage of each component by integrating

the peak area of its corresponding total ion chromatogram (TIC) peak. The percentage

composition is calculated by dividing the area of each peak by the total area of all three

peaks and multiplying by 100.

Data Presentation
The following table summarizes the typical composition and mass spectrometry data for the

primary components of Estasol®.

Component
Typical
Composition (%)

Molecular Weight (
g/mol )

Key Mass
Fragments (m/z)

Dimethyl Succinate 17 - 28 146.14 59, 74, 115, 146

Dimethyl Glutarate 57 - 73 160.17 59, 74, 87, 129, 160

Dimethyl Adipate 8 - 22 174.20 59, 74, 101, 143, 174
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Data sourced from a typical product specification sheet. The exact composition can vary

between different grades of Estasol®.[4]

Visualizations
Below is a diagram illustrating the experimental workflow for the GC-MS analysis of Estasol®.
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Caption: Experimental workflow for GC-MS analysis of Estasol®.

This application note provides a comprehensive and detailed protocol for the analysis of

Estasol® composition using GC-MS. The provided methodology, data, and workflow diagram

should serve as a valuable resource for researchers and professionals in ensuring the quality

and consistency of this widely used solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Analysis of Estasol® Composition by
Gas Chromatography-Mass Spectrometry (GC-MS)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1220568#gc-ms-method-for-analyzing-
the-composition-of-estasol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1220568#gc-ms-method-for-analyzing-the-composition-of-estasol
https://www.benchchem.com/product/b1220568#gc-ms-method-for-analyzing-the-composition-of-estasol
https://www.benchchem.com/product/b1220568#gc-ms-method-for-analyzing-the-composition-of-estasol
https://www.benchchem.com/product/b1220568#gc-ms-method-for-analyzing-the-composition-of-estasol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

